Cas no 1421583-90-5 (ethyl 5-(2-methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: ethyl 5-(2-methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1421583-90-5
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5402142
• Update Time: 2025-10-24

ethyl 5-(2-methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ZXSXXRMSNLPGQC-UHFFFAOYSA-N
• ethyl 5-(2-methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C18H17N3O3/c1-3-24-18(23)15-11-19-21-9-8-13(10-16(15)21)20-17(22)14-7-5-4-6-12(14)2/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key： ZXSXXRMSNLPGQC-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C=CC(NC(=O)C1=CC=CC=C1C)=C2

Additional information on ethyl 5-(2-methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate

Comprehensive Overview of Ethyl 5-(2-Methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1421583-90-5)

The compound ethyl 5-(2-methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 1421583-90-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrazolo[1,5-a]pyridine core, this molecule serves as a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive intermediate, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like ethyl 5-(2-methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate has surged due to their role in developing novel antiviral agents and anti-inflammatory drugs. This aligns with global health priorities, including post-pandemic drug development and chronic disease management. The compound's ester functionality and amide linkage make it particularly valuable for prodrug design and metabolic stability optimization – key focus areas in modern pharmacokinetics.

From a synthetic chemistry perspective, the CAS 1421583-90-5 compound exemplifies innovative approaches to N-heterocycle construction. Its pyrazolo-pyridine fusion system offers unique electronic properties that are being explored in organic electronics and photovoltaic materials, addressing sustainability challenges in energy applications. The 2-methylbenzamido substituent further enhances its molecular diversity, enabling structure-activity relationship (SAR) studies across multiple therapeutic areas.

Analytical characterization of ethyl 5-(2-methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for quality control in pharmaceutical manufacturing, where impurities profiling and polymorph screening have become regulatory priorities. The compound's stability under various pH conditions and thermal properties are frequently investigated topics in pharmaceutical forums and research publications.

The commercial availability of CAS 1421583-90-5 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs worldwide. Current patent literature suggests growing interest in derivatives of this scaffold for cancer immunotherapy and neurodegenerative disease applications. Its molecular weight (312.34 g/mol) and lipophilicity parameters make it particularly suitable for blood-brain barrier penetration studies – a hot topic in CNS drug development circles.

Environmental and safety assessments of ethyl 5-(2-methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate indicate it requires standard laboratory handling precautions. While not classified as hazardous under current regulations, proper PPE and engineering controls are recommended during manipulation, reflecting broader industry shifts toward greener chemistry practices and workplace safety standards.

Future research directions for this compound likely include exploration of its structure-property relationships through computational chemistry approaches, particularly molecular docking and QSAR modeling. These techniques align with the pharmaceutical industry's increasing reliance on AI-driven drug discovery platforms. The compound's potential as a fluorescence probe or biological marker also presents exciting opportunities in diagnostic applications.

For researchers sourcing CAS 1421583-90-5, important considerations include batch-to-batch consistency, certificate of analysis details, and supplier reliability – all frequent discussion points in scientific procurement communities. The compound's shelf life under various storage conditions and compatibility with common organic solvents are additional practical concerns addressed in technical documentation.

In summary, ethyl 5-(2-methylbenzamido)pyrazolo[1,5-a]pyridine-3-carboxylate represents a compelling case study in modern medicinal chemistry, embodying the intersection of structural innovation, therapeutic potential, and materials science applications. Its continued investigation will undoubtedly contribute to advancements across multiple scientific disciplines in the coming years.